Cas no 1392-82-1 (β-D-glucopyranosyl 22(R),28-epoxy-1α,3β,24(S),28-tetrahydroxy-4α,14-dimethyl-9,19-cycloergostane-4-carboxylate)

• Product name: β-D-glucopyranosyl 22(R),28-epoxy-1α,3β,24(S),28-tetrahydroxy-4α,14-dimethyl-9,19-cycloergostane-4-carboxylate
• CAS No: 1392-82-1
• MF: C₃₇H₆₀O₁₂
• MW: 696.8651
• CID: 1276004
• PubChem ID: 92023814

β-D-glucopyranosyl 22(R),28-epoxy-1α,3β,24(S),28-tetrahydroxy-4α,14-dimethyl-9,19-cycloergostane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• beta-D-Glucopyranosyl 22(R),28-epoxy-1alpha,3beta,24(S),28-tetrahydroxy-4alpha,14-dimethyl-9,19-cycloergostane-4-carboxylate
• &#x3B2
• EINECS 215-730-7
• ,14-dimethyl-9,19-cycloergostane-4-ca
• ,14-dimethyl-9,19-cycloergostane-4-carboxylate
• ,24(S),28-tetrahydroxy-4&#x3B1
• ,3&#x3B2
• -D-glucopyranosyl 22(R),28-epoxy-1&#x3B1
• CHEBI:191417
• Passiflorine?
• [3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 15-[1-(4,5-dihydroxy-4-propan-2-yloxolan-2-yl)ethyl]-4,6-dihydroxy-7,12,16-trimethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecane-7-carboxylate
• Glucosyl passiflorate
• NS00044178
• DTXSID20160958
• 1392-82-1
• β-D-glucopyranosyl 22(R),28-epoxy-1α,3β,24(S),28-tetrahydroxy-4α,14-dimethyl-9,19-cycloergostane-4-carboxylate

• Inchi： InChI=1S/C37H60O12/c1-17(2)37(46)14-20(48-31(37)45)18(3)19-9-10-33(5)22-7-8-23-34(6,30(44)49-29-28(43)27(42)26(41)21(15-38)47-29)24(39)13-25(40)36(23)16-35(22,36)12-11-32(19,33)4/h17-29,31,38-43,45-46H,7-16H2,1-6H3
• InChI Key： KKUOJZVNLJCTPF-UHFFFAOYSA-N
• SMILES： CC(C)C1(CC(OC1O)C(C)C2CCC3(C2(CCC45C3CCC6C4(C5)C(CC(C6(C)C(=O)OC7C(C(C(C(O7)CO)O)O)O)O)O)C)C)O

Computed Properties

• Exact Mass: 696.4086
• Monoisotopic Mass: 696.40847734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 7
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 19
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 206.6

Additional information on β-D-glucopyranosyl 22(R),28-epoxy-1α,3β,24(S),28-tetrahydroxy-4α,14-dimethyl-9,19-cycloergostane-4-carboxylate

测试